Cas no 5182-90-1 (Quinoxaline-2-carboxamide)

• Product Name: Quinoxaline-2-carboxamide
• CAS No: 5182-90-1
• MF: C₉H₇N₃O
• MW: 173.171381235123
• MDL: MFCD01684982
• CID: 935935
• PubChem ID: 78857
• Update Time: 2025-06-13

Quinoxaline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Quinoxaline-2-carboxamide
• 0.1 mol CH3OH
• 2-Quinoxalinecarboxamide
• QUI
• 5182-90-1
• Z135897472
• NSC 90836
• NSC90836
• quinoxaline amide
• TS-02370
• MFCD01684982
• DTXSID30199774
• NSC-90836
• SY032750
• AB-323/25048507
• EN300-51876
• CHEMBL440180
• 5-25-04-00346 (Beilstein Handbook Reference)
• Quinoxaline-2-carboxylic acid amide
• STK736330
• DB-115187
• WLN: T66 BN ENJ CVZ
• AKOS003388367
• SCHEMBL851358
• CCG-321499
• CS-0149963
• BRN 0134488
• A871159
• quinoxaline, 2-carbamoyl-
• ALBB-024182
• DTXCID90122265

• MDL： MFCD01684982
• Inchi： 1S/C9H7N3O/c10-9(13)8-5-11-6-3-1-2-4-7(6)12-8/h1-5H,(H2,10,13)
• InChI Key： CGJMVNVWQHPASW-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C2C=CC=CC2=N1)N

Computed Properties

• Exact Mass: 173.05900
• Monoisotopic Mass: 173.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Boiling Point: 430.8°C at 760 mmHg
• PSA: 68.87000
• LogP: 1.42900

Quinoxaline-2-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Quinoxaline-2-carboxamide

Comprehensive Overview of Quinoxaline-2-carboxamide (CAS No. 5182-90-1): Properties, Applications, and Innovations

Quinoxaline-2-carboxamide (CAS No. 5182-90-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile structural framework. The Quinoxaline core, combined with a carboxamide functional group, enables unique interactions in biological systems, making it a valuable scaffold for drug discovery and material science. Researchers frequently search for "Quinoxaline-2-carboxamide uses" or "CAS 5182-90-1 applications," reflecting its growing relevance in interdisciplinary fields.

In recent years, the demand for Quinoxaline derivatives has surged, driven by their potential in addressing global challenges such as antimicrobial resistance and sustainable agriculture. The compound’s ability to modulate enzyme activity and receptor binding has led to investigations into its role as a "kinase inhibitor" or "antifungal agent," topics frequently queried in scientific databases. Its molecular structure (C9H7N3O) offers a balance of hydrophobicity and hydrogen-bonding capacity, critical for optimizing pharmacokinetic properties.

Synthetic routes to Quinoxaline-2-carboxamide often involve condensation reactions of o-phenylenediamine with 2-oxoacetic acid derivatives, followed by amidation. This process is a hotspot for organic chemists exploring "green chemistry alternatives" or "catalytic efficiency improvements." Innovations in microwave-assisted synthesis and flow chemistry have further streamlined production, aligning with industry trends toward "sustainable synthesis."

Beyond pharmaceuticals, CAS 5182-90-1 is studied for its optical properties, with applications in "organic electronics" and "fluorescent probes." Its conjugated system allows for tunable emission spectra, a feature exploited in sensor development. Users often search for "Quinoxaline-based sensors," highlighting its cross-disciplinary utility. Regulatory evaluations confirm its safety profile for research use, though comprehensive toxicological data remains an area of active study.

The future of Quinoxaline-2-carboxamide lies in its adaptability. With AI-driven drug design gaining traction, computational studies predict novel derivatives targeting "neglected tropical diseases" or "cancer pathways." These advancements, coupled with its cost-effective synthesis, position 5182-90-1 as a cornerstone in next-generation therapeutic and material innovations.